Tert-butyl (piperidin-3-ylmethyl)carbamate
Overview
Description
Tert-butyl (piperidin-3-ylmethyl)carbamate is a chemical compound that falls within the category of carbamates, which are organic compounds derived from carbamic acid (NH2COOH). The tert-butyl group attached to the nitrogen of the carbamate indicates the presence of a bulky, non-reactive group that is often used in organic synthesis to protect amines. Piperidine, a six-membered ring containing nitrogen, is part of the compound's structure, suggesting its relevance in pharmaceutical chemistry due to the prevalence of piperidine rings in bioactive molecules.
Synthesis Analysis
The synthesis of tert-butyl carbamate derivatives is well-documented in the literature. For instance, tert-butyl (phenylsulfonyl)alkyl-N-hydroxycarbamates have been prepared from aldehydes and tert-butyl N-hydroxycarbamate using sodium benzenesulfinate and formic acid, indicating a method that could potentially be adapted for the synthesis of this compound . Additionally, the synthesis of related compounds such as (S)-tert-butyl 1-oxo-1-(1-(pyridin-2-yl)cyclopropylamino)propan-2-ylcarbamate through a one-pot, two-step telescoped sequence starting from readily available materials demonstrates the practicality of synthesizing complex tert-butyl carbamates .
Molecular Structure Analysis
The molecular structure of tert-butyl carbamates can be intricate, as seen in the synthesis and structural analysis of tert-butyl 4-(2-tert-butoxy-2-oxoethyl)piperazine-1-carboxylate, which crystallizes in the monoclinic space group with typical bond lengths and angles for a piperazine-carboxylate . This suggests that this compound would also have a well-defined molecular structure, potentially with similar crystalline properties.
Chemical Reactions Analysis
Tert-butyl carbamates are versatile intermediates in organic synthesis. They can undergo various chemical transformations, such as the reaction with organometallics to give N-(Boc)hydroxylamines, as demonstrated with tert-butyl (phenylsulfonyl)alkyl-N-hydroxycarbamates . This reactivity could be extrapolated to this compound, suggesting its utility in further synthetic applications.
Physical and Chemical Properties Analysis
The physical and chemical properties of tert-butyl carbamates are influenced by their functional groups. For example, the tert-butyl group imparts steric bulk, which can affect the solubility and reactivity of the compound. The piperidine ring is known for its basicity and can engage in hydrogen bonding, which might influence the compound's boiling point, melting point, and solubility in various solvents. Although specific data for this compound is not provided, related compounds such as tert-butyl 4-((2-methoxy-4-(methoxycarbonyl) phenoxy) methyl) piperidine-1-carboxylate have been synthesized and characterized by NMR, suggesting that similar analytical techniques could be used to determine the properties of this compound10.
Scientific Research Applications
Synthesis and Intermediates in Drug Development
Tert-butyl (piperidin-3-ylmethyl)carbamate derivatives have been extensively studied for their roles in synthesizing key intermediates of various pharmacologically active compounds. For instance, tert-butyl 4-((2-methoxy-4-(methoxycarbonyl) phenoxy) methyl) piperidine-1-carboxylate is a crucial intermediate in the synthesis of Vandetanib, a medication used for certain types of cancer (Wang et al., 2015). Similarly, lithiation of N-(pyridin-3-ylmethyl)pivalamide, a tert-butyl N-(pyridin-3-ylmethyl)carbamate, leads to the creation of derivatives useful in various chemical syntheses (Smith et al., 2013).
Chemical Structure and Properties
The study of chemical structures and properties of this compound derivatives is another area of interest. For example, the reaction of 4-chloro-2,7,8-trimethylquinoline with tert-butyl (piperidin-1-ylmethyl)carbamate derivatives has led to the synthesis of complex compounds with interesting structural properties (Tkachev et al., 2017). These compounds are often characterized using methods like X-ray diffraction, providing insights into their molecular structures and potential applications.
Role in Asymmetric Synthesis
This compound derivatives are also significant in asymmetric synthesis, a method crucial in producing enantiomerically pure compounds. For instance, an efficient and practical asymmetric synthesis of a tert-butyl piperidine derivative, a valuable intermediate for nociceptin antagonists, was reported, highlighting the versatility of these compounds in medicinal chemistry (Jona et al., 2009).
Catalytic and Synthetic Applications
These derivatives are also used in catalytic processes and other synthetic applications. For example, chromium complexes ligated by amino-salicylaldimine ligands, including tert-butyl piperidine derivatives, have been synthesized and analyzed for ethylene oligomerization behavior, demonstrating the utility of these compounds in industrial chemical processes (Cui & Zhang, 2010).
Mechanism of Action
properties
IUPAC Name |
tert-butyl N-(piperidin-3-ylmethyl)carbamate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H22N2O2/c1-11(2,3)15-10(14)13-8-9-5-4-6-12-7-9/h9,12H,4-8H2,1-3H3,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KHPQHXGYYXYTDN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NCC1CCCNC1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H22N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
142643-29-6 | |
Record name | tert-butyl N-[(piperidin-3-yl)methyl]carbamate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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